![molecular formula C13H9NO4 B1598431 4'-Nitro-[1,1'-biphenyl]-3-carboxylic acid CAS No. 729-01-1](/img/structure/B1598431.png)
4'-Nitro-[1,1'-biphenyl]-3-carboxylic acid
Cat. No. B1598431
:
729-01-1
M. Wt: 243.21 g/mol
InChI Key: ZWQRSJSVYWEXHN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06221865B1
Procedure details
The title compound can be prepared by palladium catalyzed hydrogenation of 4-nitro-3′-biphenyl carboxylic acid.
Name
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:9]=[CH:8][C:7]([C:10]2[CH:15]=[CH:14][CH:13]=[C:12]([C:16]([OH:18])=[O:17])[CH:11]=2)=[CH:6][CH:5]=1)([O-])=O>[Pd]>[NH2:1][C:4]1[CH:5]=[CH:6][C:7]([C:10]2[CH:15]=[CH:14][CH:13]=[C:12]([C:16]([OH:18])=[O:17])[CH:11]=2)=[CH:8][CH:9]=1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[N+](=O)([O-])C1=CC=C(C=C1)C1=CC(=CC=C1)C(=O)O
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Name
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Pd]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NC1=CC=C(C=C1)C1=CC(=CC=C1)C(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
